Cas no 2172496-30-7 (tert-butyl 4-hydroxy-4-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate
• CAS No: 2172496-30-7
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 5569213
• PubChem ID: 165595871
• Update Time: 2025-10-28

tert-butyl 4-hydroxy-4-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1642383
• 2172496-30-7
• tert-butyl 4-hydroxy-4-[3-(hydroxymethyl)thiolan-3-yl]piperidine-1-carboxylate
• tert-butyl 4-hydroxy-4-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate

• Inchi： 1S/C15H27NO4S/c1-13(2,3)20-12(18)16-7-4-15(19,5-8-16)14(10-17)6-9-21-11-14/h17,19H,4-11H2,1-3H3
• InChI Key： XRDACDJWHLJYKQ-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 317.16607952g/mol
• Monoisotopic Mass: 317.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.3Ų

Additional information on tert-butyl 4-hydroxy-4-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate

tert-butyl 4-hydroxy-4-(3-(hydroxymethyl)thiolan-3-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2172496-30-7, known as tert-butyl 4-hydroxy-4-(3-(hydroxymethyl)thiolan-3-yl)piperidine-1-carboxylate, is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with hydroxyl and thiolane groups, along with a tert-butyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of tert-butyl 4-hydroxy groups in modulating the physical and chemical properties of organic compounds. The presence of the hydroxymethylthiolane group further enhances the molecule's reactivity and stability, making it a valuable component in various synthetic pathways. Researchers have explored its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. The incorporation of the thiolane ring is achieved through nucleophilic substitution or cycloaddition reactions, depending on the specific synthetic strategy employed.

In terms of applications, tert-butyl 4-hydroxy derivatives have been investigated for their potential in pharmaceuticals, particularly in the development of anti-inflammatory and antioxidant agents. The hydroxymethylthiolane group has been shown to exhibit significant biological activity, making it a promising candidate for further exploration in medicinal chemistry. Additionally, this compound has been utilized as an intermediate in the synthesis of more complex molecules, such as peptide mimetics and nucleic acid analogs.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Molecular modeling studies have revealed that the tert-butyl ester group plays a crucial role in stabilizing the molecule's conformation, while the hydroxymethylthiolane group contributes to its solubility and bioavailability. These insights have paved the way for innovative approaches to drug design, where precise control over molecular properties is essential.

The study of tert-butyl 4-hydroxy compounds has also extended into materials science, where their unique properties are being exploited for applications in polymer chemistry and nanotechnology. For instance, researchers have explored their use as building blocks for self-assembling materials and stimuli-responsive polymers. The ability to fine-tune the molecule's structure has opened up new possibilities for creating materials with tailored functionalities.

In conclusion, tert-butyl 4-hydroxy-4-(3-(hydroxymethyl)thiolan-3-yl)piperidine-1-carboxylate represents a fascinating example of how modern synthetic chemistry can yield molecules with diverse applications. Its intricate structure and versatile functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.